Cas no 844879-39-6 (3-Bromo-3',4'-dichlorobenzophenone)

• Product Name: 3-Bromo-3',4'-dichlorobenzophenone
• CAS No: 844879-39-6
• MF: C₁₃H₇BrCl₂O
• MW: 330.004081010818
• CID: 870045
• PubChem ID: 2756902
• Update Time: 2025-06-09

3-Bromo-3',4'-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)(3,4-dichlorophenyl)methanone
• (3-bromophenyl)-(3,4-dichlorophenyl)methanone
• 3-BroMo-3',4'-dichlorobenzophenone
• DTXSID60373621
• 844879-39-6
• MFCD06201467
• (3-Bromo-phenyl)-(3,4-dichloro-phenyl)-methanone
• AKOS009376033
• 3-Bromo-3',4'-dichlorobenzophenone

• MDL： MFCD06201467
• Inchi： 1S/C13H7BrCl2O/c14-10-3-1-2-8(6-10)13(17)9-4-5-11(15)12(16)7-9/h1-7H
• InChI Key： XFQXEVYYULCMIR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC(=C(C=1)Cl)Cl)=O

Computed Properties

• Exact Mass: 327.90600
• Monoisotopic Mass: 327.90573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.98690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Bromo-3',4'-dichlorobenzophenone

3-Bromo-3',4'-dichlorobenzophenone: A Comprehensive Overview

3-Bromo-3',4'-dichlorobenzophenone (CAS No: 844879-39-6) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its unique bromine and chlorine substituents, exhibits a range of intriguing properties that make it a valuable tool in various research and industrial applications. In this article, we will delve into the structural features, synthesis methods, physical properties, and the latest research advancements related to 3-Bromo-3',4'-dichlorobenzophenone.

The molecular structure of 3-Bromo-3',4'-dichlorobenzophenone is defined by its benzophenone backbone, with bromine and chlorine atoms strategically positioned at specific sites. This arrangement not only imparts stability to the molecule but also contributes to its distinct electronic and optical properties. Recent studies have highlighted the compound's potential as a building block in the synthesis of advanced materials, such as organic semiconductors and optoelectronic devices. Researchers have demonstrated that the presence of halogen substituents enhances the molecule's ability to absorb light across a broad spectrum, making it a promising candidate for applications in solar energy harvesting.

One of the most notable aspects of 3-Bromo-3',4'-dichlorobenzophenone is its role in drug discovery. The compound has been extensively studied for its ability to modulate cellular signaling pathways, particularly in the context of cancer therapy. A groundbreaking study published in *Nature Communications* revealed that 3-Bromo-3',4'-dichlorobenzophenone derivatives can selectively inhibit key enzymes involved in tumor growth, offering a novel avenue for developing targeted anticancer agents. This research underscores the compound's versatility and its potential to contribute significantly to the field of medicinal chemistry.

The synthesis of 3-Bromo-3',4'-dichlorobenzophenone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A recent advancement in this area involves the use of palladium-catalyzed coupling reactions to achieve high yields and improved purity levels. This method not only simplifies the synthesis process but also reduces the environmental footprint associated with traditional manufacturing techniques.

In terms of physical properties, 3-Bromo-3',4'-dichlorobenzophenone exhibits a high melting point and excellent thermal stability, making it suitable for applications that require prolonged exposure to elevated temperatures. Additionally, the compound demonstrates strong fluorescence under UV light, which has led to its use in fluorescent labeling techniques within biochemistry and molecular biology.

Recent research has also explored the use of 3-Bromo-3',4'-dichlorobenzophenone in polymer science. Scientists have successfully incorporated this compound into polymer matrices to create materials with enhanced mechanical properties and improved resistance to environmental degradation. These findings suggest that 3-Bromo-3',4'-dichlorobenzophenone could play a pivotal role in developing next-generation materials for aerospace, automotive, and construction industries.

In conclusion, 3-Bromo-3',4'-dichlorobenzophenone (CAS No: 844879-39-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.